Cas no 1207033-85-9 (1-(4-chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207033-85-9
• MF: C₂₁H₁₄ClF₂N₅O
• MW: 425.818569660187
• CID: 5392200
• Update Time: 2025-08-05

1-(4-chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H14ClF2N5O/c22-15-4-7-17(8-5-15)29-20(14-2-1-9-25-11-14)19(27-28-29)21(30)26-12-13-3-6-16(23)10-18(13)24/h1-11H,12H2,(H,26,30)
• InChI Key： ZYHOYVQBWPXAQH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CN=C2)=C(C(NCC2=CC=C(F)C=C2F)=O)N=N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.47±0.46(Predicted)

Additional information on 1-(4-chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

1-(4-Chlorophenyl)-N-[(2,4-Difluorophenyl)Methyl]-5-(Pyridin-3-Yl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 1-(4-chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, identified by the CAS number 1207033-85-9, represents a significant advancement in the field of heterocyclic chemistry. This molecule is characterized by its unique structure, which incorporates a triazole ring system, a pyridine moiety, and substituted phenyl groups. The combination of these structural elements contributes to its potential applications in various fields, including pharmaceuticals and agrochemicals.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the triazole ring. This approach not only improves efficiency but also reduces the environmental footprint of the synthesis process.

The structural features of this compound make it an interesting candidate for biological studies. The presence of electron-withdrawing groups, such as chlorine and fluorine atoms on the phenyl rings, can influence the molecule's electronic properties. These properties are crucial for its interaction with biological targets. For example, preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. The triazole ring system is known for its ability to form hydrogen bonds, which can enhance bioavailability and target specificity. Recent computational studies have highlighted the importance of the pyridine moiety in stabilizing interactions with protein targets. These findings suggest that further modifications to the structure could lead to more potent bioactive agents.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to inhibit plant pathogens has been tested in controlled laboratory settings. Researchers have reported that it demonstrates selective toxicity against fungal strains without adversely affecting plant cells. This property makes it a potential candidate for developing eco-friendly pesticides.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern chemistry. Chemists, biologists, and computational scientists have worked together to design experiments that explore both the synthetic and biological aspects of this molecule. Such collaborative efforts are essential for advancing our understanding of complex chemical systems.

In conclusion, 1-(4-chlorophenyl)-N-[(2,4-difluorophenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide represents a valuable addition to the arsenal of compounds available for research and development. Its unique structure and promising biological properties make it a subject of continued interest in both academic and industrial settings.